Cas no 96905-69-0 (2,5-Dioxo-pyrrolidine-3-carboxylic acid)

• Product name: 2,5-Dioxo-pyrrolidine-3-carboxylic acid
• CAS No: 96905-69-0
• MF: C₅H₅NO₄
• MW: 143.097501516342
• MDL: MFCD16039577
• CID: 1990828
• PubChem ID: 13474371

2,5-Dioxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidine-3-carboxylic acid
• 3-pyrrolidinecarboxylic acid, 2,5-dioxo-
• LogP
• 2,5-Dioxo-3-pyrrolidinecarboxylic acid
• 2,5-Dioxo-pyrrolidine-3-carboxylicacid
• AKOS006383077
• SCHEMBL514603
• 96905-69-0
• G79091
• AS-64357
• 2,5-Dioxo-pyrrolidine-3-carboxylic acid
• DB-024695
• MFCD16039577
• WDA90569

• MDL： MFCD16039577
• Inchi： InChI=1S/C5H5NO4/c7-3-1-2(5(9)10)4(8)6-3/h2H,1H2,(H,9,10)(H,6,7,8)
• InChI Key： AZPXZTOCIRKBSJ-UHFFFAOYSA-N
• SMILES： O=C1NC(CC1C(O)=O)=O

Computed Properties

• Exact Mass: 143.02185764Da
• Monoisotopic Mass: 143.02185764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.590
• Melting Point: NA
• Boiling Point: 486.4±38.0 °C at 760 mmHg
• Flash Point: 248.0±26.8 °C
• Refractive Index: 1.538
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

2,5-Dioxo-pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 2,5-Dioxo-pyrrolidine-3-carboxylic acid

2,5-Dioxo-pyrrolidine-3-carboxylic Acid (CAS No: 96905-69-0)

2,5-Dioxo-pyrrolidine-3-carboxylic acid, also known by its CAS number 96905-69-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique properties and potential applications in various industries. The structure of 2,5-dioxo-pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with two oxygen atoms at the 2 and 5 positions, along with a carboxylic acid group at the 3 position. This arrangement imparts the molecule with both acidic and cyclic amide functionalities, making it versatile for chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of pyrrolidine derivatives as key intermediates in the synthesis of bioactive compounds and advanced materials. For instance, researchers have explored the use of 2,5-dioxo-pyrrolidine-3-carboxylic acid in the development of self-healing polymers and bio-degradable materials. These applications leverage the compound's ability to form stable amide bonds under mild conditions, a property that is highly desirable in sustainable materials science.

The synthesis of 2,5-dioxo-pyrrolidine-3-carboxylic acid typically involves multi-step processes that include ring-closing reactions and oxidation steps. One notable method involves the cyclization of amino acids or related compounds under specific pH conditions, followed by oxidative treatment to introduce the dioxo functionality. This approach not only ensures high purity but also allows for fine-tuning of the compound's properties through variations in starting materials and reaction conditions.

In terms of biological applications, 2,5-dioxo-pyrrolidine-3-carboxylic acid has shown promise as a precursor for peptide synthesis and drug delivery systems. Its ability to form stable bonds with amino groups makes it an ideal candidate for constructing peptide-based drugs with enhanced stability and bioavailability. Furthermore, recent studies have demonstrated its potential as a building block for antimicrobial agents, where its cyclic structure contributes to improved molecular recognition and activity against pathogenic microorganisms.

From a materials science perspective, 2,5-dioxo-pyrrolidine-3-carboxylic acid has been utilized in the creation of advanced coatings and adhesives. Its ability to undergo reversible cross-linking under thermal or chemical stimuli has led to innovative applications in self-repairing coatings for automotive and aerospace industries. These developments underscore the compound's versatility and its growing importance in modern material design.

Looking ahead, ongoing research into 2,5-dioxo-pyrrolidine-3-carboxylic acid is expected to uncover new applications in fields such as nanotechnology and green chemistry. For example, its use as a biodegradable polymer precursor aligns with global efforts to reduce environmental impact by developing sustainable alternatives to traditional plastics.

In conclusion, 2,5-dioxo-pyrrolidine-3-carboxylic acid (CAS No: 96905-69-0) is a multifaceted compound with a wide range of potential applications across diverse scientific disciplines. Its unique chemical properties and compatibility with modern synthetic methods make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and materials science.